Alipamide
Alipamide
Alipamide is a hydrazide derivative of m-sulfamoylbenzoic acid with diuretic activity. Alipamide primarily causes a saluretic effect and is able to inhibit carbonic anhydrase at higher doses which may also contribute to this agent's diuretic effect.
Brand Name:
Vulcanchem
CAS No.:
3184-59-6
VCID:
VC0517968
InChI:
InChI=1S/C9H12ClN3O3S/c1-13(2)12-9(14)6-3-4-7(10)8(5-6)17(11,15)16/h3-5H,1-2H3,(H,12,14)(H2,11,15,16)
SMILES:
CN(C)NC(=O)C1=CC(=C(C=C1)Cl)S(=O)(=O)N
Molecular Formula:
C9H12ClN3O3S
Molecular Weight:
277.73 g/mol
Alipamide
CAS No.: 3184-59-6
Inhibitors
VCID: VC0517968
Molecular Formula: C9H12ClN3O3S
Molecular Weight: 277.73 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 3184-59-6 |
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Product Name | Alipamide |
Molecular Formula | C9H12ClN3O3S |
Molecular Weight | 277.73 g/mol |
IUPAC Name | 2-chloro-5-(dimethylaminocarbamoyl)benzenesulfonamide |
Standard InChI | InChI=1S/C9H12ClN3O3S/c1-13(2)12-9(14)6-3-4-7(10)8(5-6)17(11,15)16/h3-5H,1-2H3,(H,12,14)(H2,11,15,16) |
Standard InChIKey | NJYBZXINKWROMG-UHFFFAOYSA-N |
SMILES | CN(C)NC(=O)C1=CC(=C(C=C1)Cl)S(=O)(=O)N |
Canonical SMILES | CN(C)NC(=O)C1=CC(=C(C=C1)Cl)S(=O)(=O)N |
Appearance | Solid powder |
Description | Alipamide is a hydrazide derivative of m-sulfamoylbenzoic acid with diuretic activity. Alipamide primarily causes a saluretic effect and is able to inhibit carbonic anhydrase at higher doses which may also contribute to this agent's diuretic effect. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Alipamide; Alipamidum; CI-546; CN 38474; CN-38,474; D-1721; D 1721; D1721; UNII-PE8925K9EY; |
PubChem Compound | 18520 |
Last Modified | Nov 11 2021 |
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